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Compound of Interest

Compound Name: Gardiquimod trifluoroacetate

Cat. No.: B560535 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Gardiquimod trifluoroacetate, a potent

Toll-like receptor 7 (TLR7) agonist, for researchers, scientists, and drug development

professionals. This document outlines its chemical properties, mechanism of action, and key

experimental findings in virology and oncology, presenting data in a structured and accessible

format.

Core Compound Information
Gardiquimod trifluoroacetate is a synthetic imidazoquinoline compound that functions as an

immune response modifier by activating TLR7. This activation triggers a signaling cascade that

leads to the production of various cytokines, including type I interferons, and the enhancement

of both innate and adaptive immune responses.

There can be variations in the salt form of Gardiquimod trifluoroacetate, which affects its

molecular weight. The two common forms are the mono-trifluoroacetate and the di-

trifluoroacetate salt.
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Identifier Value

CAS Number 1159840-61-5

Molecular Formula (mono-TFA) C₁₉H₂₄F₃N₅O₃

Molecular Weight (mono-TFA) 427.42 g/mol [1]

Molecular Formula (di-TFA) C₂₁H₂₅F₆N₅O₅

Molecular Weight (di-TFA) 541.4 g/mol [2]

Mechanism of Action: TLR7 Signaling Pathway
Gardiquimod exerts its immunostimulatory effects by binding to and activating TLR7, which is

primarily expressed in the endosomes of plasmacytoid dendritic cells (pDCs), B cells, and

macrophages. Upon ligand binding, TLR7 recruits the adaptor protein MyD88. This initiates a

downstream signaling cascade involving IRAK (IL-1 receptor-associated kinase) and TRAF6

(TNF receptor-associated factor 6), ultimately leading to the activation of the transcription

factors NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) and IRF7

(interferon regulatory factor 7). Activation of NF-κB drives the expression of pro-inflammatory

cytokines, while IRF7 activation leads to the production of type I interferons, such as IFN-α.
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1. Isolate and activate PBMCs
with PHA.

2. Treat activated PBMCs with
Gardiquimod (e.g., 0.6 µM) for 1 hour.

3. Infect cells with HIV-1
(various strains).

4. Culture for 9 days.

5. Analyze for HIV-1 replication:
- Real-time PCR for HIV-1 DNA

- ELISA for p24 antigen in supernatant
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1. Isolate splenocytes from mice.

2. Culture splenocytes with varying
concentrations of Gardiquimod for 24-48 hours.

3. Assess cell proliferation
(e.g., MTT assay).

4. Analyze immune cell activation markers
(e.g., CD69 on T, NK, NKT cells) by flow cytometry.

5. Measure cytokine production in supernatant
(e.g., IL-12, IFN-γ) by ELISA.

6. Evaluate cytotoxicity against tumor
cell lines (e.g., B16, MCA-38) in a co-culture assay.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b560535?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

